Cas no 139525-24-9 (1H-Benzimidazole-1-carboxylic acid, 4-methyl-, 1,1-dimethylethyl ester)

• Product Name: 1H-Benzimidazole-1-carboxylic acid, 4-methyl-, 1,1-dimethylethyl ester
• CAS No: 139525-24-9
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 1273577
• Update Time: 2024-08-04

1H-Benzimidazole-1-carboxylic acid, 4-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-carboxylic acid, 4-methyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H16N2O2/c1-9-6-5-7-10-11(9)14-8-15(10)12(16)17-13(2,3)4/h5-8H,1-4H3
• InChI Key： WNPRBPBRPPUZSU-UHFFFAOYSA-N
• SMILES： C1N(C(OC(C)(C)C)=O)C2=CC=CC(C)=C2N=1

Computed Properties

• Exact Mass: 232.12128

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 347.7±35.0 °C(Predicted)
• PSA: 44.12
• pka: 2.71±0.10(Predicted)